Cas no 651025-08-0 (2-Propenoic acid, 3-(6-methyl-2-quinolinyl)-, (2E)-)

2-Propenoic acid, 3-(6-methyl-2-quinolinyl)-, (2E)- structure
651025-08-0 structure
Product Name:2-Propenoic acid, 3-(6-methyl-2-quinolinyl)-, (2E)-
CAS No:651025-08-0
MF:C13H11NO2
MW:213.231943368912
CID:407768
PubChem ID:57367869
Update Time:2025-04-19

2-Propenoic acid, 3-(6-methyl-2-quinolinyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(6-methyl-2-quinolinyl)-, (2E)-
    • 3-(6-methylquinolin-2-yl)prop-2-enoic acid
    • DTXSID10724482
    • 651025-08-0
    • Inchi: 1S/C13H11NO2/c1-9-2-6-12-10(8-9)3-4-11(14-12)5-7-13(15)16/h2-8H,1H3,(H,15,16)
    • InChI Key: SGUAKYMODGDLRS-UHFFFAOYSA-N
    • SMILES: OC(C=CC1=CC=C2C=C(C)C=CC2=N1)=O

Computed Properties

  • Exact Mass: 213.07903
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19
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